Cas no 2138207-79-9 (ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate)
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-786321
- ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate
- 2138207-79-9
-
- Inchi: 1S/C9H15N3O2/c1-3-5-6-7-8(11-12-10-7)9(13)14-4-2/h3-6H2,1-2H3,(H,10,11,12)
- InChI Key: ULJYTBTYTLVKMQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(CCCC)=NNN=1)=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.9Ų
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786321-0.05g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 0.05g |
$1104.0 | 2025-02-22 | |
| Enamine | EN300-786321-0.1g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 0.1g |
$1157.0 | 2025-02-22 | |
| Enamine | EN300-786321-0.25g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 0.25g |
$1209.0 | 2025-02-22 | |
| Enamine | EN300-786321-0.5g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 0.5g |
$1262.0 | 2025-02-22 | |
| Enamine | EN300-786321-1.0g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 1.0g |
$1315.0 | 2025-02-22 | |
| Enamine | EN300-786321-2.5g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 2.5g |
$2576.0 | 2025-02-22 | |
| Enamine | EN300-786321-5.0g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 5.0g |
$3812.0 | 2025-02-22 | |
| Enamine | EN300-786321-10.0g |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate |
2138207-79-9 | 95.0% | 10.0g |
$5652.0 | 2025-02-22 |
ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate
Introduction to Ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138207-79-9)
Ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138207-79-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, which is well-known for its diverse applications in medicinal chemistry due to its unique structural and functional properties.
The molecular structure of ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate consists of a triazole ring substituted with a butyl group at the 5-position and a carboxylate ester at the 4-position. This configuration imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
In recent years, there has been a growing interest in the development of novel compounds with triazole moieties due to their broad spectrum of biological activities. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The introduction of alkyl and ester substituents into the triazole ring can further modulate these properties, leading to the discovery of new therapeutic agents.
One of the most compelling aspects of ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate is its potential as a building block in drug discovery. The compound's ability to undergo various chemical transformations makes it a versatile intermediate for synthesizing more complex molecules. For instance, the carboxylate ester group can be hydrolyzed to form a free carboxylic acid, which can then be further functionalized through reactions such as amidation or coupling with other pharmacophores.
Recent studies have highlighted the importance of derivatives of triazole compounds in addressing various diseases. For example, researchers have explored the use of triazole-based molecules in the development of antiviral agents. The structural features of these compounds can mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. The butyl group in ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate may also contribute to enhanced solubility and bioavailability, which are critical factors in drug design.
The synthesis of ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the triazole ring through cycloaddition reactions such as the Huisgen azide-alkyne cycloaddition or nucleophilic addition to an azido derivative. Subsequent functionalization steps include alkylation at the 5-position and esterification at the 4-position.
In terms of applications, ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate has shown promise in several areas of research. In medicinal chemistry, it serves as a key intermediate for developing new drugs targeting various therapeutic areas. Additionally, its unique chemical properties make it useful in materials science and agrochemical research.
The compound's stability under various conditions is another important factor that makes it suitable for industrial applications. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring its reliability in both research and commercial settings.
Ongoing research continues to uncover new potential applications for ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate. For instance, scientists are investigating its role in developing novel catalysts and ligands for asymmetric synthesis. The triazole ring's ability to coordinate with metals makes it an attractive candidate for designing organometallic complexes with enhanced catalytic activity.
The environmental impact of using ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate as an intermediate is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical intermediates meet both efficacy and environmental standards.
In conclusion, ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138207-79-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. As research continues to evolve,this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.
2138207-79-9 (ethyl 5-butyl-1H-1,2,3-triazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)